Cas no 866594-61-8 ((3aS,4R,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one)

• Product Name: (3aS,4R,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one
• CAS No: 866594-61-8
• Molecular Formula: C₇H₁₀O₄
• Molecular Weight: 158.1519
• CID: 1059972
• PubChem ID: 11571837

(3aS,4R,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one Properties

Names and Identifiers

• (3aS,4R,6aR)-Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one
• (3aR,4S,6aS)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one
• (3aS,4R,6aR)-Tetrahy
• (3aS,4R,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one
• starbld0001103
• SCHEMBL8077875
• (3aS,4R,6aR)-4-methoxy-3a,4,6,6a-tetrahydro-3H-furo[2,3-c]furan-2-one
• 866594-61-8
• (3aS,4R,6aR)-4-methoxy-hexahydrofuro[3,4-b]furan-2-one
• DTXSID301188395
• DB-299677

• InChIKey： LQEIOPTZKCKTPQ-KZLJYQGOSA-N
• Inchi： InChI=1S/C7H10O4/c1-9-7-4-2-6(8)11-5(4)3-10-7/h4-5,7H,2-3H2,1H3/t4-,5-,7+/m0/s1
• SMILES： COC1C2CC(=O)OC2CO1

Computed Properties

• Exact Mass: 158.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.05790880g/mol
• Heavy Atom Count: 11
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: -0.07920
• PSA: 44.76000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans